Cas no 52374-21-7 (Benzenesulfonamide, 4-nitro-N-octyl-)

• Product Name: Benzenesulfonamide, 4-nitro-N-octyl-
• CAS No: 52374-21-7
• MF: C₁₄H₂₂N₂O₄S
• MW: 314.400482654572
• CID: 359809
• PubChem ID: 2832203
• Update Time: 2025-04-19

Benzenesulfonamide, 4-nitro-N-octyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-nitro-N-octyl-
• 4-nitro-N-octylbenzenesulfonamide
• BIM-0013234.P001
• CB03500
• 4-NITRO-N-OCTYL-1-BENZENESULFONAMIDE
• SMSF0004178
• CBMicro_013208
• AKOS000668743
• 52374-21-7
• DTXSID60385325

• Inchi： 1S/C14H22N2O4S/c1-2-3-4-5-6-7-12-15-21(19,20)14-10-8-13(9-11-14)16(17)18/h8-11,15H,2-7,12H2,1H3
• InChI Key： VXPCIZZIKFRVRQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 314.13016
• Monoisotopic Mass: 314.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 89.31